Cas no 1267888-38-9 (5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1267888-38-9
• MF: C₁₃H₁₂FN₃O
• MW: 245.252285957336
• CID: 5786742
• PubChem ID: 82203501
• Update Time: 2025-05-27

5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1610496
• 1267888-38-9
• 5-cyclopropyl-1-[(4-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carbaldehyde
• 5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C13H12FN3O/c14-11-5-1-9(2-6-11)7-17-13(10-3-4-10)12(8-18)15-16-17/h1-2,5-6,8,10H,3-4,7H2
• InChI Key： WTJOYFJGTJTHTA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(=C(C=O)N=N1)C1CC1

Computed Properties

• Exact Mass: 245.09644018g/mol
• Monoisotopic Mass: 245.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde

Research Briefing on 5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1267888-38-9)

Recent advances in chemical biology and medicinal chemistry have highlighted the importance of triazole derivatives as versatile scaffolds for drug discovery. Among these, 5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1267888-38-9) has emerged as a compound of significant interest due to its unique structural features and potential pharmacological applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential.

The compound belongs to the 1,2,3-triazole class, which is known for its stability, hydrogen bonding capacity, and ability to participate in various non-covalent interactions. The presence of cyclopropyl and fluorophenyl substituents enhances its lipophilicity and metabolic stability, making it an attractive candidate for further development. Recent studies have explored its role as a key intermediate in the synthesis of more complex molecules with potential anticancer, antimicrobial, and anti-inflammatory properties.

In terms of synthesis, researchers have developed several efficient routes to produce 5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde with high yields and purity. One notable approach involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which allows for the regioselective formation of the 1,4-disubstituted triazole core. The aldehyde functional group at the 4-position provides a convenient handle for further derivatization, enabling the construction of diverse compound libraries for biological screening.

Preliminary biological evaluations have demonstrated promising results. In vitro studies indicate that this compound exhibits moderate inhibitory activity against certain kinase targets implicated in cancer progression. Additionally, molecular docking simulations suggest favorable binding interactions with the active sites of several disease-relevant proteins. These findings warrant further investigation into its mechanism of action and structure-activity relationships.

From a medicinal chemistry perspective, the compound's balanced physicochemical properties (logP ~2.5, molecular weight 245.25 g/mol) suggest good drug-likeness according to Lipinski's rule of five. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling indicates acceptable metabolic stability in human liver microsomes and moderate permeability in Caco-2 cell monolayers, supporting its potential as a lead compound for optimization.

Ongoing research is exploring the compound's utility as a building block for more complex pharmacophores. Several research groups have reported its successful incorporation into hybrid molecules designed to target multiple pathways simultaneously. This strategy may prove particularly valuable in addressing complex diseases such as cancer and neurodegenerative disorders where polypharmacology approaches are gaining traction.

In conclusion, 5-cyclopropyl-1-(4-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbaldehyde represents a promising chemical entity with multiple applications in drug discovery. Its synthetic accessibility, favorable physicochemical profile, and demonstrated biological activities make it a valuable tool compound for medicinal chemistry programs. Future research directions should focus on expanding its structural diversity through systematic derivatization and conducting more comprehensive biological evaluations to fully elucidate its therapeutic potential.